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5-O-Demethyl-28-hydroxy-

Avermectin A1a

Cat. No.: B15584946 Get Quote

This document provides crucial safety and logistical information for the handling and disposal

of 5-O-Demethyl-28-hydroxy-Avermectin A1a (CAS No. 96722-46-2).[1][2][3] Given that this

compound is a derivative and degradation product of Avermectin B1a, and in the absence of a

comprehensive safety data sheet (SDS) for the specific derivative, it is imperative to handle it

with the same precautions as its highly toxic parent compound.[4][5] Avermectin B1a is

classified as fatal if swallowed or inhaled and toxic in contact with skin, with evidence of

causing damage to the central and peripheral nervous systems through prolonged or repeated

exposure.[6] Therefore, a conservative, safety-first approach is mandatory.

Hazard Assessment and Control
Given the high potency and potential toxicity of avermectin-class compounds, all handling of 5-
O-Demethyl-28-hydroxy-Avermectin A1a should occur within a designated controlled area.

Engineering controls are the primary line of defense to minimize exposure.

Engineering Controls:

Containment: All work with the solid compound or solutions should be conducted in a

certified chemical fume hood or a containment device like a glove box.

Ventilation: Ensure adequate ventilation to prevent the accumulation of dust or vapors.
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Personal Protective Equipment (PPE): A comprehensive PPE regimen is required for all

personnel handling the compound. This includes, but is not limited to, the equipment detailed in

the table below.

PPE Component Specification Rationale

Gloves
Double gloving with nitrile

gloves.

Prevents skin contact and

absorption.[7] Change gloves

immediately if contaminated.

Eye Protection
Chemical safety goggles and a

full-face shield.

Protects eyes and face from

splashes or airborne particles.

[8][9]

Lab Coat/Gown
Disposable, fluid-resistant

gown with tight cuffs.

Protects skin and personal

clothing from contamination.

Respiratory Protection
A fit-tested N95 or higher-rated

respirator.

Required when handling the

powder form to prevent

inhalation.[8]

Shoe Covers Disposable shoe covers.

Prevents tracking of

contaminants outside the work

area.[8]

Standard Operating Procedure for Handling
The following step-by-step protocol must be followed to ensure the safe handling of 5-O-
Demethyl-28-hydroxy-Avermectin A1a.

Preparation:

Designated Area: Cordon off and clearly label the work area where the compound will be

handled.

PPE Donning: Before entering the designated area, put on all required PPE in the correct

order.

Spill Kit: Ensure a spill kit specifically for cytotoxic compounds is readily available.
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Handling the Compound:

Weighing: If weighing the solid compound, do so within a chemical fume hood or other

ventilated containment device to minimize the risk of inhaling airborne particles.

Solution Preparation: When preparing solutions, add the solvent to the solid compound

slowly to avoid splashing.

Transport: When moving the compound or its solutions, use sealed, secondary containers.

Post-Handling:

Decontamination: Thoroughly decontaminate all surfaces and equipment after use.

PPE Doffing: Remove PPE in a manner that avoids self-contamination and dispose of it as

cytotoxic waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
All waste generated from handling 5-O-Demethyl-28-hydroxy-Avermectin A1a must be

treated as hazardous cytotoxic waste.

Waste Segregation:

Solid Waste: Contaminated gloves, gowns, shoe covers, and other disposable materials

should be placed in a clearly labeled, sealed cytotoxic waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

designated, sealed hazardous waste container.

Sharps: Contaminated needles and other sharps must be disposed of in a puncture-resistant

sharps container labeled for cytotoxic waste.

Disposal Procedure:
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Packaging: All waste containers must be securely sealed and clearly labeled as "Cytotoxic

Waste."

Storage: Store waste in a designated, secure area away from general laboratory traffic.

Collection: Arrange for disposal through a licensed hazardous waste disposal company in

accordance with local, state, and federal regulations.

Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate and secure the area of the spill.

Alert: Notify laboratory personnel and the safety officer.

PPE: Don appropriate PPE, including respiratory protection, before re-entering the area.

Contain: Cover the spill with absorbent material from the cytotoxic spill kit.

Clean: Carefully clean the spill area, working from the outside in.

Dispose: All cleanup materials must be disposed of as cytotoxic waste.[9]

Personnel Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area

thoroughly with soap and water for at least 15 minutes.[3]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the

eyelids open.[3]

Inhalation: Move the individual to fresh air immediately.[3]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water.[3]

In all cases of personnel exposure, seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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